Cas no 339011-41-5 (5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone)

• Product Name: 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone
• CAS No: 339011-41-5
• MF: C₁₆H₁₁FN₂O₂
• MW: 282.269147157669
• CID: 6786857
• PubChem ID: 1483254
• Update Time: 2025-10-29

5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone Chemical and Physical Properties

Names and Identifiers

• MFCD00975851
• 339011-41-5
• 7G-405S
• 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-1,2-dihydropyrazin-2-one
• 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone
• 5-(4-fluorophenyl)-1-hydroxy-3-phenylpyrazin-2-one
• AKOS015993318
• 5-(4-Fluorophenyl)-1-hydroxy-3-phenylpyrazin-2(1H)-one

• Inchi： 1S/C16H11FN2O2/c17-13-8-6-11(7-9-13)14-10-19(21)16(20)15(18-14)12-4-2-1-3-5-12/h1-10,21H
• InChI Key： UTOFWIJBMPPYFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN(C(C(C2C=CC=CC=2)=N1)=O)O

Computed Properties

• Exact Mass: 282.08045576g/mol
• Monoisotopic Mass: 282.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.9Ų

Additional information on 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone

Introduction to 5-(4-Fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone (CAS No. 339011-41-5)

5-(4-Fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone (CAS No. 339011-41-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrazinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone is characterized by a pyrazinone core with specific substituents that enhance its pharmacological profile. The presence of a 4-fluorophenyl group and a phenyl group attached to the pyrazinone ring imparts unique chemical and biological properties to this compound. These substituents play a crucial role in modulating the compound's interactions with biological targets, thereby influencing its efficacy and selectivity.

Recent studies have highlighted the potential of 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone has also demonstrated antiviral activity against several viral strains. Studies have indicated that it can effectively inhibit the replication of viruses such as influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a valuable lead compound for antiviral drug discovery.

The anticancer potential of 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone has also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves targeting multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic properties of 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone have been extensively studied to assess its suitability for clinical development. Data from animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

Safety is a critical consideration in drug development, and preclinical toxicity studies have indicated that 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone is well-tolerated at therapeutic doses. These studies have not reported any significant adverse effects or toxicities, which supports its further evaluation in clinical trials.

In conclusion, 5-(4-fluorophenyl)-1-hydroxy-3-phenyl-2(1H)-pyrazinone (CAS No. 339011-41-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of anti-inflammatory, antiviral, and anticancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its eventual use as a novel therapeutic agent.